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Compound of Interest

Compound Name: 2-Azacyclooctanone

Cat. No.: B1197962

Introduction

In the landscape of heterocyclic organic chemistry, medium-sized ring lactams represent a
pivotal class of compounds with significant implications in polymer science and medicinal
chemistry. Among these, Azocan-2-one, an eight-membered cyclic amide, serves as a critical
monomer and a versatile synthetic intermediate.[1] This guide provides an in-depth technical
overview of Azocan-2-one, focusing on its fundamental properties, synthesis, and key
applications for professionals in research and drug development. The primary objective is to
furnish a comprehensive resource that elucidates the causality behind its chemical behavior
and synthetic pathways, thereby empowering researchers to leverage its full potential.

Nomenclature and Chemical Identification

A clear and unambiguous identification of a chemical entity is paramount for scientific
communication and regulatory compliance.

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound
commonly referred to as 2-Azacyclooctanone is Azocan-2-one.[1][2] The name is derived
from "azocane," the systematic name for a saturated eight-membered ring containing one
nitrogen atom, with the "-2-one" suffix indicating the carbonyl group's position.[3]

This compound is also widely known by several synonyms, which are frequently encountered in
literature and commercial listings[1][4][5]:

e Enantholactam
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w-Heptanolactam or omega-Heptanolactam[4][6]

Heptanolactam

Hexahydro-2(1H)-azocinone[1]

7-Heptanelactam([4]

Key Identifiers:

e CAS Number: 673-66-5[1][2][6][7]

e Molecular Formula: C7H13NO[1][2][6][7]

e InChl Key: CJYXCQLOZNIMFP-UHFFFAOY SA-N[1][2][7]

Physicochemical and Structural Properties

Understanding the physical and chemical properties of Azocan-2-one is fundamental to its
application in synthesis and material science. The eight-membered ring structure imparts
significant conformational flexibility, while the planar amide bond introduces structural
constraints, influencing its reactivity and intermolecular interactions.[1]

Chemical Structure Diagram

Caption: Chemical structure of Azocan-2-one.

Data Summary Table

For ease of reference, the key physicochemical properties of Azocan-2-one are summarized
below.
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Property Value Source

Molecular Weight 127.18 g/mol [1][6]

White to brown crystalline
Appearance _ [71[8]
powder/solid

Melting Point 35-38 °C [8]
Boiling Point 148-150 °C at 10 mm Hg [8]
Flash Point >110 °C (>230 °F) [8]
) =>95-97% (Typical commercial
Purity [61[7]
grades)

Topological Polar Surface Area

29.1 A2 [6]
(TPSA)

LogP 1.06 - 1.40 [6]9]

Synthesis and Manufacturing: The Beckmann
Rearrangement

The most prominent and industrially significant method for synthesizing cyclic lactams,
including Azocan-2-one, is the Beckmann rearrangement.[10][11] This acid-catalyzed reaction
transforms a cyclic ketoxime into its corresponding lactam.[12] The archetypal example is the
conversion of cyclohexanone oxime to caprolactam, the precursor for Nylon 6.[10]

Workflow for the Synthesis of Azocan-2-one

The synthesis of Azocan-2-one follows a two-step process starting from cycloheptanone.
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Click to download full resolution via product page
Caption: Role of Azocan-2-one in Polyamide 7 synthesis.

Polyamide 7 exhibits properties that make it a valuable engineering thermoplastic, often
compared to Polyamide 6 (from caprolactam). Its lower moisture absorption compared to
Polyamide 6 results in better dimensional stability and retention of mechanical properties in
humid environments. This makes it suitable for applications requiring high performance and
durability, such as specialty fibers, filaments, and engineering plastics.

Medicinal Chemistry and Drug Development

While Azocan-2-one itself is not a therapeutic agent, its scaffold is a valuable building block for
synthesizing more complex, biologically active molecules. [1]its derivatives have been
investigated for a range of potential therapeutic applications. The lactam ring can be opened or
modified to create linear or heterocyclic structures that are central to many pharmacophores.
Research has shown that derivatives of Azocan-2-one may exhibit inhibitory effects on
enzymes like acetylcholinesterase and butyrylcholinesterase, which are targets in
neurodegenerative disease research. [1]Furthermore, other derivatives have shown potential
as anticonvulsant and antitumor agents. [1]

Agrochemicals
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Azocan-2-one has been identified as having plant growth inhibitory activity, suggesting its
potential use or the use of its derivatives in developing new plant growth regulators. [1][8]

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize the safe handling of all chemical
reagents. Azocan-2-one requires careful handling in a laboratory or industrial setting.

o Hazard Classification: The compound is classified as harmful if swallowed (Acute Toxicity 4),
causes skin irritation (Skin Irritant 2), causes serious eye irritation (Eye Irritant 2), and may
cause respiratory irritation (STOT SE 3). [13][14]* Personal Protective Equipment (PPE):
Always wear appropriate PPE, including safety goggles or a face shield, chemical-resistant
gloves, and a lab coat. [13]Work should be conducted in a well-ventilated area or a chemical
fume hood. [13]* Handling: Avoid contact with skin, eyes, and clothing. [13][15]Wash hands
thoroughly after handling. [13]Do not eat, drink, or smoke in areas where the chemical is
used. [13]* Storage: Store in a tightly closed container in a dry, well-ventilated place. [13]*
First Aid:

o If Swallowed: Immediately call a poison center or doctor. [13] * If on Skin: Wash with plenty
of water and soap. [13] * If in Eyes: Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing. [13] * If Inhaled:
Remove person to fresh air and keep comfortable for breathing. [13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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